Cas no 1258-84-0 (pristimerin)

• Product Name: pristimerin
• CAS No: 1258-84-0
• MF: C₃₀H₄₀O₄
• MW: 464.636209487915
• MDL: MFCD01711331
• CID: 160607
• PubChem ID: 329819975
• Update Time: 2025-04-19

pristimerin Chemical and Physical Properties

Names and Identifiers

• pristimerin
• 3-Hydroxy-2-oxo-24-nor-D:A-friedoolean-1(10),3,5,7-tetren-29-oic acid methyl ester
• Celastrol-methylether
• (9β,13α,14β,20α)-3-Hydroxy-9,13-dimethyl-2-oxo-24,25,26-trinoroleana-1(10),3,5,7-tetraen-29-oicacidmethylester
• 24,25,26-Trinoroleana-1(10),3,5,7-tetraen-29-oicacid, 3-hydroxy-9,13-dimethyl-2-oxo-, methyl e...
• Celastrol methyl ester
• pristimerine
• (9b,13a,14b,20a)-3-Hydroxy-9,13-dimethyl-2-oxo-24,25,26 -trinoroleana-1(10),3,5,7-tertraen-29-oic acid methyl ester
• (9b,13a,14b,20a)-3-Hydroxy-9,13-dimethyl-2-oxo-24,25,26-trinoroleana-1(10),3,5,7-tertraen-29-oic acid methyl ester
• GNF-PF-476
• NSC-99281
• DTXSID5044027
• BDBM50481947
• KBioSS_002038
• MEGxp0_000269
• CCG-38723
• 2-Picenecarboxylic acid, 1,2,3,4,4a,5,6,6a,11,12b,13,14,14a,14b-tetradecahydro-10-hydroxy-2,4a,6a,9,12b,14a-hexamethyl-11-oxo-, methyl ester, (2R,4aS,6aS,12bR,14aS,14bR)-
• SPECTRUM1504181
• Q27108073
• methyl (2R,4aS,6aR,6aS,14aS,14bR)-10-hydroxy-2,4a,6a,6a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylate
• 1258-84-0
• UNII-28ZK7PR57S
• methyl 10-hydroxy-2,4a,6a,6a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylate
• KBioGR_001942
• A889902
• methyl (2R,4aS,6aS,12bR,14aS,14bR)-10-hydroxy-2,4a,6a,9,12b,14a-hexamethyl-11-oxo-1,2,3,4,4a,5,6,6a,11,12b,13,14,14a,14b-tetradecahydropicene-2-carboxylate
• KBio1_001689
• KBio2_007174
• CHEMBL54804
• KBio3_002621
• Q-100112
• Spectrum2_000546
• DivK1c_006745
• 24,25,26-TRINOROLEANA-1(10),3,5,7-TETRAEN-29-OIC ACID, 3-HYDROXY-9,13-DIMETHYL-2-OXO-, METHYL ESTER, (9.BETA.,13.ALPHA.,14.BETA.,20.ALPHA.)-
• 24-Nor-D:A-friedooleana-1(10),3,5,7-tetraen-29-oic acid, 3-hydroxy-2-oxo-, methyl ester
• BSPBio_003401
• SDCCGMLS-0066814.P001
• KBio2_004606
• C08633
• methyl rac-(2R,4aS,6aR,6aS,14aS,14bR)-10-hydroxy-2,4a,6a,6a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylate
• HY-N1937
• (9.BETA.,13.ALPHA.,14.BETA.,20.ALPHA.)-3-HYDROXY-9,13-DIMETHYL-2-OXO-24,25,26-TRINOROLEANA-1(10),3,5,7-TETRAEN-29-OIC ACID
• AC-34029
• D:A-Friedo-24-noroleana-1(10),3,5,7-tetraen-29-oic acid, 3-hydroxy-2-oxo-, methyl ester, (20alpha)-
• NSC 99281
• ACon0_000836
• AKOS032960306
• NCGC00178090-01
• 28ZK7PR57S
• NCGC00178090-03
• KBio2_002038
• MFCD01711331
• SPBio_000591
• Spectrum4_001681
• SCHEMBL15020
• s9404
• CS-6257
• Spectrum3_001651
• CHEBI:8416
• (9?,13?,14?,20?)-3-Hydroxy-9,13-dimethyl-2-oxo-24,25,26-trinoroleana-1(10),3,5,7-tetraen-29-oic acid methyl ester
• Spectrum_001558
• SpecPlus_000649
• Spectrum5_000322
• CELASTROL METHYL ESTER [MI]
• FT-0697494
• BDBM429277
• NSC99281
• BCP22624
• jm5b01461, Compound 95
• SCHEMBL17328930
• D:A-Friedo-24-noroleana-1(10),5,7-tetraen-29-oic acid, 3-hydroxy-2-oxo-, methyl ester, (20.alpha.)-
• 24-Nor-D:A-friedooleana-1(10),5,7-tetraen-29-oic acid, 3-hydroxy-2-oxo-, methyl ester
• "Pristimerin
• SUD2_1.1
• GTPL13530

• MDL： MFCD01711331
• Inchi： 1S/C30H40O4/c1-18-19-8-9-22-28(4,20(19)16-21(31)24(18)32)13-15-30(6)23-17-27(3,25(33)34-7)11-10-26(23,2)12-14-29(22,30)5/h8-9,16,23,32H,10-15,17H2,1-7H3/t23-,26-,27-,28+,29-,30+/m1/s1
• InChI Key： JFACETXYABVHFD-WXPPGMDDSA-N
• SMILES： O(C)C([C@]1(C)CC[C@]2(C)CC[C@]3(C)C4=CC=C5C(C)=C(C(C=C5[C@]4(C)CC[C@@]3(C)[C@@H]2C1)=O)O)=O

Computed Properties

• Exact Mass: 464.29300
• Monoisotopic Mass: 464.29265975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 464.6
• XLogP3: 6.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Prowder
• Density: 1.0271 (rough estimate)
• Melting Point: 219.5°C
• Boiling Point: 488.1°C (rough estimate)
• Flash Point: 195.1°C
• Refractive Index: 1.4800 (estimate)
• Solubility: DMSO: ≥5mg/mL
• PSA: 63.60000
• LogP: 6.78610
• Solubility: DMSO: ≥5mg/mL

pristimerin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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